Cas no 535925-68-9 (Cyclopropyl(pyridin-2-yl)methanamine)

• Product Name: Cyclopropyl(pyridin-2-yl)methanamine
• CAS No: 535925-68-9
• MF: C₉H₁₂N₂
• MW: 148.204981803894
• MDL: MFCD05191946
• CID: 1006672
• Update Time: 2025-09-28

Cyclopropyl(pyridin-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• Cyclopropyl(pyridin-2-yl)methanamine
• 1-Cyclopropyl-1-(2-pyridyl)methylamine
• 1-cyclopropyl-1-pyridin-2-ylmethanamine
• C-Cyclopropyl-C-pyridin-2-ylmethylamine
• cyclopropyl-pyridin-2-ylmethyl-amine
• (R)-cyclopropyl(pyridin-2-yl)methanamine
• (S)-cyclopropyl(pyridin-2-yl)methanamine
• PFYIHZIVTALTCS-UHFFFAOYSA-N
• TRA0064401
• SY014560
• X2985

• MDL： MFCD05191946
• Inchi： 1S/C9H12N2/c10-9(7-4-5-7)8-3-1-2-6-11-8/h1-3,6-7,9H,4-5,10H2
• InChI Key： PFYIHZIVTALTCS-UHFFFAOYSA-N
• SMILES： NC(C1C=CC=CN=1)C1CC1

Computed Properties

• Exact Mass: 148.10000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 132
• Topological Polar Surface Area: 38.9

Experimental Properties

• PSA: 38.91000
• LogP: 2.19170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on Cyclopropyl(pyridin-2-yl)methanamine

Introduction to Cyclopropyl(pyridin-2-yl)methanamine (CAS No. 535925-68-9)

Cyclopropyl(pyridin-2-yl)methanamine, a compound with the chemical identifier CAS No. 535925-68-9, is a molecule of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a cyclopropyl group attached to a pyridine ring via a methanamine linkage, has garnered attention due to its structural novelty and potential biological activities. The cyclopropyl moiety is known for its unique electronic properties and its ability to influence the conformation and reactivity of adjacent functional groups, while the pyridine ring is a common pharmacophore in many bioactive molecules.

The synthesis of Cyclopropyl(pyridin-2-yl)methanamine involves intricate organic transformations that highlight the versatility of modern synthetic methodologies. The introduction of the cyclopropyl group can be achieved through various strategies, including cyclopropanation reactions and cross-coupling techniques. These methods often require precise control over reaction conditions to ensure high yields and selectivity. The pyridine ring, on the other hand, can be incorporated via nucleophilic substitution or metal-catalyzed coupling reactions, depending on the synthetic route chosen.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of Cyclopropyl(pyridin-2-yl)methanamine with greater accuracy. Molecular docking studies have shown that this compound can interact with various biological targets, including enzymes and receptors involved in metabolic pathways. These interactions suggest potential therapeutic applications in areas such as inflammation, neurodegeneration, and cancer treatment. The cyclopropyl group, in particular, has been found to enhance binding affinity by stabilizing specific conformations of the target proteins.

In addition to its pharmacological potential, Cyclopropyl(pyridin-2-yl)methanamine has been explored as a building block for more complex molecules. Its unique structure allows for further functionalization, enabling the creation of derivatives with tailored properties. For instance, introducing additional substituents into the pyridine ring or modifying the cyclopropyl group can alter the compound's solubility, bioavailability, and metabolic stability. Such modifications are crucial for optimizing drug-like characteristics and improving therapeutic efficacy.

The role of Cyclopropyl(pyridin-2-yl)methanamine in medicinal chemistry is further underscored by its presence in several ongoing research projects aimed at developing novel therapeutic agents. Researchers are investigating its effects on various disease models and are exploring its potential as an intermediate in multi-step syntheses. The compound's ability to serve as a versatile scaffold makes it an invaluable asset in drug discovery efforts.

From a chemical biology perspective, Cyclopropyl(pyridin-2-yl)methanamine offers insights into how structural features influence molecular recognition processes. The interplay between the cyclopropyl group and the pyridine ring provides a fascinating case study for understanding ligand-receptor interactions at a molecular level. This knowledge is essential for designing molecules that can selectively target specific biological pathways without off-target effects.

The synthesis and application of Cyclopropyl(pyridin-2-yl)methanamine also highlight the importance of interdisciplinary collaboration in modern chemical research. Combining expertise from organic chemistry, medicinal chemistry, and computational biology has led to innovative approaches for drug development. This collaborative spirit ensures that compounds like this one are not only synthesized efficiently but also translated into tangible therapeutic benefits for patients.

In conclusion, Cyclopropyl(pyridin-2-yl)methanamine (CAS No. 535925-68-9) represents a significant advancement in pharmaceutical chemistry. Its unique structure, combined with its potential biological activities, makes it a valuable compound for both academic research and industrial applications. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the development of next-generation therapeutics.